N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H13ClN4O2S/c1-17-7-14-16-12(17)20-6-11(18)15-9-5-8(13)3-4-10(9)19-2/h3-5,7H,6H2,1-2H3,(H,15,18)
• InChI Key: HSMMNDSQXJYMQL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C12H13ClN4O2S
• Molecular Weight: 312.78 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as CMFDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is based on its ability to undergo intracellular hydrolysis, which results in the release of the fluorescent moiety. The released fluorescent moiety is then able to interact with various cellular components, including proteins, lipids, and nucleic acids, allowing for the monitoring of intracellular processes.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to have minimal cytotoxicity and is well-tolerated by cells. It has been used to study various physiological and biochemical processes, including mitochondrial function, oxidative stress, and apoptosis. N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been used to investigate the effects of various drugs and compounds on cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its versatility, as it can be used to study a wide range of cellular processes. Additionally, N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is relatively easy to use and has a high signal-to-noise ratio, making it a useful tool for studying intracellular processes. However, one limitation of N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its pH-dependent fluorescence, which can make it difficult to use in certain experimental conditions. Additionally, the hydrolysis of N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide can be influenced by various factors, including temperature and pH, which can affect the accuracy of experimental results.

Future Directions

There are several potential future directions for research on N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One area of interest is the development of new fluorescent probes based on the structure of N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, which could have improved properties for studying intracellular processes. Additionally, there is a need for further studies on the effects of N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide on cellular processes, as well as its potential applications in disease diagnosis and treatment. Finally, there is a need for the development of new methods for synthesizing N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide and related compounds, which could lead to improved yields and purity.

Synthesis Methods

N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is synthesized using a specific method that involves the reaction of 5-chloro-2-methoxyaniline with 2-bromoacetic acid, followed by the reaction of the resulting product with 4-methyl-4H-1,2,4-triazole-3-thiol. The final product is obtained through purification using column chromatography. The synthesis method of N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in various fields of scientific research. It is primarily used as a fluorescent probe for monitoring intracellular pH, as it exhibits pH-dependent fluorescence. N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been used as a probe for studying mitochondrial function and for detecting changes in intracellular redox potential. Additionally, N-(5-chloro-2-methoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been used as a substrate for measuring the activity of various enzymes, including esterases, proteases, and phosphatases.